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Compound of Interest

Compound Name: H-Tyr(Bzl)-OH

Cat. No.: B554735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the material safety data for H-Tyr(Bzl)-OH
(O-Benzyl-L-tyrosine), a crucial derivative of the amino acid tyrosine utilized in peptide

synthesis and various biochemical studies. Understanding the safety and handling protocols of

this compound is paramount for ensuring laboratory safety and experimental integrity. This

document synthesizes available data on its physical and chemical properties, toxicological

profile, and handling procedures, presenting it in a clear and accessible format for the scientific

community.

Chemical and Physical Properties
A summary of the key physical and chemical properties of H-Tyr(Bzl)-OH is presented below.

These values have been aggregated from various chemical suppliers and safety data sheets.
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Property Value Source(s)

CAS Number 16652-64-5 [1][2][3][4]

Molecular Formula C₁₆H₁₇NO₃ [1][3][4]

Molecular Weight 271.31 g/mol [1][3]

Appearance Off-white powder / Crystalline [1][2][5]

Melting Point 259 °C (dec.) (lit.) [2][3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[2]

Storage Temperature

Store at room temperature or

in a cool place. Some

suppliers recommend 0 - 8 °C.

[1][5][6]

Hazard Identification and Safety Precautions
While many sources state that H-Tyr(Bzl)-OH has no specific hazard statements, general good

laboratory practices should always be followed.[1] Exposure may cause irritation with minor

residual injury.[1]

Personal Protective Equipment (PPE):

To minimize exposure, the following personal protective equipment is recommended:

Eye Protection: Safety goggles or eyeshields approved under government standards such as

NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Handle with gloves that have been inspected prior to use.[1] Gloves should

meet the specifications of Regulation (EU) 2016/425 and the standard EN 374.[1]

Body Protection: Appropriate protective clothing should be worn.[1]

Respiratory Protection: Not typically required where adequate ventilation is available.[1] In

case of dust formation, a dust mask may be used.
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The following diagram outlines a logical workflow for hazard identification and the

corresponding safety measures.
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Hazard Identification and Control Workflow

Toxicological Information
Detailed toxicological studies for H-Tyr(Bzl)-OH are not extensively reported in readily

available safety data sheets. The chemical, physical, and toxicological properties have not

been thoroughly investigated.[1] To the best of current knowledge, no component of this

product at levels greater than or equal to 0.1% is identified as a probable, possible, or

confirmed human carcinogen by IARC.[1]
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Toxicological Endpoint Data

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Experimental Protocols
Detailed experimental protocols for the toxicological and physical property testing of H-
Tyr(Bzl)-OH are not provided in the surveyed Material Safety Data Sheets. These documents

typically report the results of such studies without detailing the methodologies. For specific

experimental procedures, researchers should consult peer-reviewed literature or specialized

toxicological databases.

A general experimental workflow for handling and using H-Tyr(Bzl)-OH in a laboratory setting is

outlined below.
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General Laboratory Workflow for H-Tyr(Bzl)-OH
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First Aid Measures
In the event of exposure to H-Tyr(Bzl)-OH, the following first aid measures should be taken:

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[1]

In Case of Skin Contact: Wash off with soap and plenty of water.[1]

In Case of Eye Contact: Flush eyes with water as a precaution.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[1]

In all cases of exposure, it is advisable to seek medical attention.

Handling and Storage
Proper handling and storage are crucial for maintaining the stability and safety of H-Tyr(Bzl)-
OH.

Handling: Avoid formation of dust and aerosols.[1] Provide appropriate exhaust ventilation at

places where dust is formed.[1]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[1] Store in a

cool place.[1]

Accidental Release Measures
In the case of a spill, the following steps should be taken:

Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas.[1]

Environmental Precautions: No special environmental precautions are required.[1]

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.[1]

This guide is intended to provide a comprehensive overview of the material safety data for H-
Tyr(Bzl)-OH for a scientific audience. Researchers should always consult the most up-to-date
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safety data sheet from their supplier before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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